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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols and supporting information for the

immunohistochemical (IHC) detection of the CD19 protein in formalin-fixed, paraffin-embedded

(FFPE) tissue samples.

Introduction
CD19, a 95 kDa transmembrane glycoprotein and a member of the immunoglobulin

superfamily, is a critical biomarker for B-cells.[1] It is expressed from the pro-B cell stage

through differentiation into plasma cells and plays a crucial role in modulating B-cell receptor

(BCR) signaling, B-cell activation, and proliferation.[2][3][4] Due to its specific expression on

normal and neoplastic B-cells, CD19 is a key diagnostic marker for B-cell malignancies,

including various lymphomas and leukemias, and a primary target for immunotherapies such as

CAR-T cell therapy.[1][3] Accurate detection of CD19 by immunohistochemistry is vital for

diagnosis, prognosis, and guiding therapeutic strategies.[5][6]

CD19 Signaling Pathway
CD19 acts as a central co-receptor for the B-cell receptor (BCR), significantly amplifying

signaling. Upon antigen binding to the BCR, Src family kinases like Lyn phosphorylate the
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cytoplasmic tail of CD19.[7] This phosphorylation creates docking sites for downstream

signaling molecules, most notably phosphoinositide 3-kinase (PI3K), which in turn activates the

Akt signaling pathway, promoting cell survival and proliferation.[3][4] CD19 signaling is also

intertwined with other pathways, including those involving Bruton's tyrosine kinase (BTK) and

phospholipase C gamma 2 (PLCγ2), which are essential for B-cell activation.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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